molecular formula C10H16N2O2S B031986 4-amino-N-tert-butylbenzenesulfonamide CAS No. 209917-48-6

4-amino-N-tert-butylbenzenesulfonamide

Cat. No. B031986
CAS RN: 209917-48-6
M. Wt: 228.31 g/mol
InChI Key: XEJAJZSTMLRDKH-UHFFFAOYSA-N
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Description

4-amino-N-tert-butylbenzenesulfonamide is a chemical compound with the molecular formula C10H16N2O2S . It has a molecular weight of 228.31 g/mol . The compound is also known by several synonyms, including N-tert-Butyl 4-Aminophenylsulfonamide and 4-amino-N-(tert-butyl)benzenesulfonamide .


Molecular Structure Analysis

The compound has a 2D structure and a 3D conformer . The IUPAC name is 4-amino-N-tert-butylbenzenesulfonamide . The InChI representation is InChI=1S/C10H16N2O2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,11H2,1-3H3 , and the canonical SMILES representation is CC©©NS(=O)(=O)C1=CC=C(C=C1)N .


Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm³ . Its boiling point is 374.8±44.0 °C at 760 mmHg . The compound has a vapour pressure of 0.0±0.8 mmHg at 25°C and an enthalpy of vaporization of 62.2±3.0 kJ/mol . The flash point is 180.5±28.4 °C . The index of refraction is 1.553 . The molar refractivity is 61.4±0.4 cm³ . The compound has 4 hydrogen bond acceptors and 3 hydrogen bond donors . It has 3 freely rotating bonds . The polar surface area is 81 Ų . The polarizability is 24.3±0.5 10^-24 cm³ . The surface tension is 44.7±3.0 dyne/cm . The molar volume is 191.9±3.0 cm³ .

Scientific Research Applications

Synthesis of N-Heterocycles

N-tert-Butyl 4-Aminophenylsulfonamide: is utilized in the synthesis of N-heterocycles, which are core structures in many natural products and pharmaceuticals. The compound serves as a precursor in the formation of sulfinimines, which are then transformed into diverse piperidines, pyrrolidines, and azetidines .

Chiral Auxiliary in Stereoselective Synthesis

The compound is recognized as one of the best chiral auxiliaries for the stereoselective synthesis of amines and their derivatives. It has emerged as the gold standard in asymmetric synthesis, providing access to enantiomerically pure compounds .

Ritter Reaction Catalyst

In the Ritter reaction, N-tert-Butyl 4-Aminophenylsulfonamide is used to synthesize N-tert-butyl amides from nitriles and di-tert-butyl dicarbonate. This reaction is catalyzed by Cu(OTf)2 and occurs under solvent-free conditions at room temperature, offering a convenient and efficient method for amide synthesis .

Drug Synthesis

The N-tert-butyl amide group found in N-tert-Butyl 4-Aminophenylsulfonamide is present in several drugs. For instance, it is used in the synthesis of finasteride, a medication for benign prostatic hyperplasia, and nelfinavir, an HIV protease inhibitor .

Neuroprotective Therapy

The compound’s derivatives have been explored for their antioxidant properties, making them potential candidates for neuroprotective therapy to treat HIV-associated central nervous system diseases .

Polymer Nucleation

Derivatives of N-tert-Butyl 4-Aminophenylsulfonamide have been used as nucleators in the production of polypropylene (PP). These nucleators enhance the crystallization process, improving the material properties of PP .

Zn(ClO4)2 Catalysis

The compound is involved in an efficient synthesis of N-tert-butyl amides catalyzed by Zn(ClO4)2·6H2O. This method is mild, inexpensive, and occurs under solvent-free conditions, making it an attractive option for industrial applications .

Safety and Hazards

The compound is harmful by inhalation, in contact with skin, and if swallowed .

properties

IUPAC Name

4-amino-N-tert-butylbenzenesulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2O2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,11H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEJAJZSTMLRDKH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90356780
Record name 4-amino-N-tert-butylbenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90356780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-amino-N-tert-butylbenzenesulfonamide

CAS RN

209917-48-6
Record name 4-Amino-N-(1,1-dimethylethyl)benzenesulfonamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=209917-48-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-amino-N-tert-butylbenzenesulfonamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90356780
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Amino-N-(terc-butyl)benzenesulfonamide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.213.731
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

A solution of N-tert-butyl-4-nitrobenzenesulfonamide (10.0 g, 39 mmol) in EtOH (100 mL) is stirred for 48 h under a H2 atmosphere in the presence of 10% Pd/C (1.50 g). The resulting mixture is filtered and concentrated to give the desired product as a slightly-coloured solid (8.7 g, yield: 98%).
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 g
Type
catalyst
Reaction Step One
Yield
98%

Synthesis routes and methods II

Procedure details

A solution of 4-acetylamino-N-tert-butylbenzenesulfonamide (8.0 g, 29.6 mmol), KOH (8.30 g, 148 mmol), H2O (6 mL) and MeOH (24 mL) is heated at 100° C. for 2 h. H2O (24 mL) is added and the mixture is heated for two more hours. It is allowed to cool, H2O is added and it is brought to pH 8 with 1N HCl. It is then extracted with EtOAc, dried over Na2SO4 and the solvent is removed, to give 6.0 g of the product as a white solid (yield: 89%).
Quantity
8 g
Type
reactant
Reaction Step One
Name
Quantity
8.3 g
Type
reactant
Reaction Step One
Name
Quantity
24 mL
Type
solvent
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
24 mL
Type
solvent
Reaction Step Four
Yield
89%

Synthesis routes and methods III

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

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